Journal Name:Surface Engineering and Applied Electrochemistry
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Theoretical treatment of the Rashba effect in angle-resolved magnetoresistance of a two-dimensional oxide layer
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1103/physrevb.108.035417
The Rashba interaction is known to yield unusual effects in two-dimensional electron solids. One of these is the magnetotransport under the combined influence of an in-plane electric field and a magnetic field. The result is an anisotropic magnetoresistance that characterizes the band propagation concomitant with the spintronic influence of the Rashba coupling and the Zeeman interaction with the applied magnetic field. With the recent experimental results in mind, we present here a fully microscopic treatment of the underlying relaxation behavior using the methods of dissipative quantum statistical mechanics. The employed Kubo formula for the conductivity helps to make connection with particle diffusivity of the two-dimensional electronic solid and also under certain limits, with the semiclassical Boltzmann transport equation for the conductivity. The presented theory is in good agreement with recent data.
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Elementary models of three-dimensional topological insulators with chiral symmetry
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1103/physrevb.108.035418
We construct a set of lattice models of noninteracting topological insulators with chiral symmetry in three dimensions. We build a model of the topological insulators in the class AIII by coupling lower dimensional models of Z classes. By coupling the two AIII models related by time-reversal symmetry we construct other chiral symmetric topological insulators that may also possess additional symmetries (the time-reversal and/or particle-hole). There are two different chiral symmetry operators for the coupled model that correspond to two distinct ways of defining the sublattices. The integer topological invariant (the winding number) in case of weak coupling can be either the sum or difference of indices of the basic building blocks, dependent on the preserved chiral symmetry operator. The value of the topological index in case of weak coupling is determined by the chiral symmetry only and does not depend on the presence of other symmetries. For Z topological classes AIII, DIII, and CI with chiral symmetry are topologically equivalent, it implies that a smooth transition between the classes can be achieved if it connects the topological sectors with the same winding number. We demonstrate this explicitly by proving that the gapless surface states remain robust in Z classes as long as the chiral symmetry is preserved, and the coupling does not close the gap in the bulk. By studying the surface states in Z2 topological classes, we show that class CII and AII are distinct, and cannot be adiabatically connected.
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Singlet magnetism in intermetallicUGa2unveiled by inelastic x-ray scattering
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-27 , DOI: 10.1103/physrevb.108.045142
Using high resolution tender x-ray resonant inelastic scattering and hard x-ray nonresonant inelastic scattering beyond the dipole limit we were able to detect electronic excitations in intermetallic UGa2 that are highly atomic in nature. Analysis of the spectral lineshape reveals that the local 5f2 configuration characterizes the correlated nature of this ferromagnet. The orientation and directional dependence of the spectra indicate that the ground state is made of the Γ1 singlet and/or Γ6 doublet symmetry. With the ordered moment in the ab plane, we infer that the magnetism originates from the higher lying Γ6 doublet being mixed with the Γ1 singlet due to intersite exchange, qualifying UGa2 to be a true quantum magnet. The ability to observe atomic excitations is crucial to resolve the ongoing debate about the degree of localization versus itineracy in U intermetallics.
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Quantum oscillations in the magnetic Weyl semimetal NdAlSi arising from strong Weyl fermion–4felectron exchange interaction
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-24 , DOI: 10.1103/physrevb.108.024423
Magnetic topological materials are a realization of topologically nontrivial electronic band structure with magnetic correlation effects; they offer novel opportunities in manipulating charge/spin transport as well as spin texture. In the search for emergent phenomena that are specific in this class of materials, here we report on a type of quantum oscillation of a polar magnetic Weyl semimetal (WSM) NdAlSi in both the temperature dependent electrical resistivity and specific heat at a constant magnetic field. It is revealed that they arise from the destructive interference between field dependent quantum oscillations of the spin-split Fermi surfaces due to the strong Weyl fermion–4f electron exchange interaction combined with Rashba-Dresselhaus and Zeeman effects. Our results demonstrate that the f electrons bearing magnetic WSMs possess even richer responses to external stimuli compared to known d-electron magnetic WSMs and call for further in-depth investigations.
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Charge carrier complexes in monolayer semiconductors
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1103/physrevb.108.035420
The photoluminescence (PL) spectra of monolayer (1L) semiconductors feature peaks ascribed to different charge-carrier complexes. We perform diffusion quantum Monte Carlo simulations of the binding energies of these complexes and examine their response to electric and magnetic fields. We focus on quintons (charged biexcitons), since they are the largest free charge-carrier complexes in undoped and low doping transition-metal dichalcogenides (TMDs). We examine the accuracy of the Rytova-Keldysh interaction potential between charges by comparing the binding energies (BEs) of charge-carrier complexes in 1L-TMDs with results obtained using ab initio interaction potentials. Magnetic fields <8T change BEs by ∼0.2meVT−1, in agreement with experiments, with BE variations of different complexes being very similar. Our results will help identify charge complexes in the PL spectra of 1L semiconductors.
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Computational assessment of possible origins of the back-hopping effect in magnetic tunnel junctions
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1103/physrevb.108.014430
In this work we employ macrospin simulations of the magnetization dynamics obtained from the Landau-Lifshitz-Gilbert equation coupled to angular momentum transport yielded by the nonequilibrium Green's function formalism to investigate two possible origins of the back-hopping effect in magnetic tunnel junctions with one layer of a synthetic antiferromagnet as reference layer. One possible origin discussed in this work is an additional sign reversal of the dampinglike (parallel) torque component as a function of the applied voltage. The other is the destabilization and switching of the reference layer by the spin-transfer torque. We find that this destabilization gives rise to a dynamic behavior manifesting in a back-and-forth switching of the free layer, while the sign reversal of the dampinglike torque results in a second hysteresis loop.
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How massless are Weyl fermions in Weyl semimetals
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1103/physrevb.108.l020305
Circularly polarized light fails to generate currents in inversion-symmetric Weyl semimetals with degenerate Weyl nodes. While each node generates current with the direction depending on its chirality, the two currents in the two degenerate nodes of opposite chirality cancel each other. By extension, it is also generally expected that the currents generated at the same Weyl node by the fields of opposite helicity should also observe mirror symmetry and cancel. Surprisingly, here we find that this is not the case. The origin of this effect lies in the nonlinear energy dispersion, which manifests strongly already very close to the Weyl nodes, where linear dispersion is expected to hold and the Weyl fermions are thus expected to be massless. A scheme based on using a trefoil field composed of a counterrotating fundamental and its second harmonic is proposed to control the induced asymmetry at a chiral node from positive to negative, including zero.
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Structural evolution of iodine on approach to the monatomic state
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-24 , DOI: 10.1103/physrevb.108.024104
We applied single-crystal x-ray diffraction and Raman spectroscopy in a diamond-anvil cell up to 36 GPa and first-principles theoretical calculations to study the molecular dissociation of solid iodine at high pressure. Unlike previously reported, we find that the familiar Cmce molecular phase transforms to a Cmc21 molecular structure at 16 GPa, and then to an incommensurate polymeric Fmmm(00γ)s00 structure, which can be viewed as a mixture of molecular I2 and zigzag chains of three iodine atoms, at 20 GPa. The available data are consistent with metallization of iodine at the boundary between the commensurate Cmc21 structure and the incommensurate Fmmm(00γ)s00 structure at 20 GPa.
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Demonstration of NV-detectedC13NMR at 4.2 T
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1103/physrevb.108.045421
The nitrogen-vacancy (NV) center in diamond has enabled studies of nanoscale nuclear magnetic resonance (NMR) and electron paramagnetic resonance with high sensitivity in small sample volumes. Most NV-detected NMR (NV-NMR) experiments are performed at low magnetic fields. While low fields are useful in many applications, high-field NV-NMR with fine spectral resolution, high signal sensitivity, and the capability to observe a wider range of nuclei is advantageous for surface detection, microfluidic, and condensed matter studies aimed at probing micro- and nanoscale features. However, only a handful of experiments above 1 T were reported. Herein, we report C13 NV-NMR spectroscopy at 4.2 T, where the NV Larmor frequency is 115 GHz. Using an electron-nuclear double resonance technique, we successfully detect NV-NMR of two diamond samples. The analysis of the NMR linewidth based on the dipolar broadening theory of Van Vleck shows that the observed linewidths from sample 1 are consistent with the intrinsic NMR linewidth of the sample. For sample 2 we find a narrower linewidth of 44 ppm. This work paves the way for new applications of nanoscale NV-NMR.
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Higher-order topological superconductivity in monolayerWTe2from repulsive interactions
Surface Engineering and Applied Electrochemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1103/physrevb.108.014509
Superconductivity has been experimentally observed in monolayer WTe2, in which the suggested in-plane field measurements are of a spin-triplet nature. Furthermore, it has been proposed that with a p-wave pairing, the material is a second-order topological superconductor with a pair of Majorana zero modes at the corners of a finite sample. We show that for a repulsive on-site interaction and sizable Fermi surfaces, the desired p-wave state arises naturally due to the Kohn-Luttinger mechanism, and indeed a finite superconducting sample hosts corner Majorana zero modes. We study the behavior of the critical temperature in response to external in-plane magnetic fields. We find an enhancement to the critical temperature that depends on the direction of the magnetic field, which can be directly verified experimentally.
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